Cas no 47862-55-5 (1,4-Benzenediamine, N,N-dibutyl-N',N'-bis(4-(dibutylamino)phenyl)-)

1,4-Benzenediamine, N,N-dibutyl-N',N'-bis(4-(dibutylamino)phenyl)- structure

47862-55-5 structure

Product Name:1,4-Benzenediamine, N,N-dibutyl-N',N'-bis(4-(dibutylamino)phenyl)-

CAS No:47862-55-5

MF:C₄₂H₆₆N₄

MW:627.000251293182

CID:931522

PubChem ID:170522

Update Time:2025-09-24

1,4-Benzenediamine, N,N-dibutyl-N',N'-bis(4-(dibutylamino)phenyl)- Chemical and Physical Properties

Names and Identifiers

- N1,N1-Dibutyl-N4,N4-bis(4-(dibutylamino)phenyl)benzene-1,4-diamine
- 1-N,1-N-dibutyl-4-N,4-N-bis[4-(dibutylamino)phenyl]benzene-1,4-diamine
- tris[4-(dibutylamino)phenyl]amine
- AK123351
- 1,4-Benzenediamine, N,N-dibutyl-N',N'-bis[4-(dibutylamino)phenyl]-
- 1,4-Benzenediamine, N,N-dibutyl-N',N'-bis(4-(dibutylamino)phenyl)-
- 1,4-Benzenediamine, N1,N1-dibutyl-N4,N4-bis(4-(dibutylamino)phenyl)-
- 1,4-Benzenediamine, N1,N1-dibutyl-N4,N4-bis[4-(dibutylamino)phenyl]-
- ST24048695
- n,n-dibutyl-n',n'-bis[
- A853609
- SCHEMBL768272
- AKOS016011889
- N,N-dibutyl-N',N'-bis[4-(dibutylamino)phenyl]benzene-1,4-diamine
- C42H66N4
- MFCD22056142
- CS-0152116
- D97575
- N1,N1-DIBUTYL-N4,N4-BIS[4-(DIBUTYLAMINO)PHENYL]BENZENE-1,4-DIAMINE
- DTXSID5068493
- NWRHGRHCMGHVQN-UHFFFAOYSA-N
- 47862-55-5
- BS-17096
- DB-372147
- MDL： MFCD22056142
- Inchi： 1S/C42H66N4/c1-7-13-31-43(32-14-8-2)37-19-25-40(26-20-37)46(41-27-21-38(22-28-41)44(33-15-9-3)34-16-10-4)42-29-23-39(24-30-42)45(35-17-11-5)36-18-12-6/h19-30H,7-18,31-36H2,1-6H3
- InChI Key： NWRHGRHCMGHVQN-UHFFFAOYSA-N
- SMILES： N(C1C=CC(=CC=1)N(C1C=CC(=CC=1)N(CCCC)CCCC)C1C=CC(=CC=1)N(CCCC)CCCC)(CCCC)CCCC

Computed Properties

Exact Mass: 626.52900
Monoisotopic Mass: 626.52874812g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 46
Rotatable Bond Count: 24
Complexity: 585
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 13
XLogP3: 13

Experimental Properties

PSA: 12.96000
LogP: 12.37620

1,4-Benzenediamine, N,N-dibutyl-N',N'-bis(4-(dibutylamino)phenyl)- Pricemore >>

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